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Experimental Thermal Conductivity of mTBD

The thermal conductivity of 7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (mTBD) was measured as part
of a broader study to characterize its thermodynamic and transport properties for the first time [1] [2] [3].

The experimental data is summarized below.

Property Value / Range Conditions

Thermal Data available from 299.0 K to Measured at atmospheric pressure (0.1
Conductivity 372.9 K [1] [4] [3] MPa) [1].

Measurement Transient hot-wire (THW) method  Instrument: THW-L2 Liquid Thermal
Method [2] [3]. Conductivity Meter [2] [3].

Experimental Protocol for mTBD

The provided search results detail the methodology used to measure mTBD's thermal conductivity [2] [5]

[3].
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¢ Measurement Technique: The transient hot-wire (THW) method was employed [2] [3]. This is a
transient technique where a thin metal wire (acting as both a heat source and a temperature sensor)
is immersed in the fluid [5].

¢ Principle: A constant electrical current is passed through the wire, generating a heat pulse. The
thermal conductivity of the surrounding fluid is then calculated from the temperature rise of the wire
over a short time period, based on the relationship between these variables [5].

e Calibration: The study notes that devices like the one used are typically calibrated with reference
fluids such as toluene and water, which have well-known thermal conductivities and small
uncertainties [5].

The following diagram illustrates the workflow of the transient hot-wire method used in these measurements:
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Known Property Context and Data Gaps

Although a direct comparison of thermal conductivity is not possible with the available information, the

foundational research provides useful context regarding other properties.
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e Comparative Study Conducted: The same comprehensive study that measured mTBD's properties
also compared it to DBN, DBU, and TMG using the PC-SAFT equation of state [1] [4]. This
suggests that the authors considered these compounds as a relevant group for comparison.

¢ Other Physical Properties: The study found that, in general, mTBD had a higher density and a
lower vapor pressure compared to DBN, DBU, and TMG [2]. This information might be helpful for
your broader comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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